Cas no 1031961-10-0 (4-Isoquinolinecarboxylic acid, 2-(4-ethoxyphenyl)-1,2-dihydro-1-oxo-, 2-methoxy-2-oxoethyl ester)

• Product Name: 4-Isoquinolinecarboxylic acid, 2-(4-ethoxyphenyl)-1,2-dihydro-1-oxo-, 2-methoxy-2-oxoethyl ester
• CAS No: 1031961-10-0
• MF: C₂₁H₁₉NO₆
• MW: 381.378666162491
• CID: 5383600
• Update Time: 2025-07-09

4-Isoquinolinecarboxylic acid, 2-(4-ethoxyphenyl)-1,2-dihydro-1-oxo-, 2-methoxy-2-oxoethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Isoquinolinecarboxylic acid, 2-(4-ethoxyphenyl)-1,2-dihydro-1-oxo-, 2-methoxy-2-oxoethyl ester

• Inchi： 1S/C21H19NO6/c1-3-27-15-10-8-14(9-11-15)22-12-18(21(25)28-13-19(23)26-2)16-6-4-5-7-17(16)20(22)24/h4-12H,3,13H2,1-2H3
• InChI Key： VSTBXBHOMNNPSY-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(C(OCC(OC)=O)=O)=CN1C1=CC=C(OCC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 4-Isoquinolinecarboxylic acid, 2-(4-ethoxyphenyl)-1,2-dihydro-1-oxo-, 2-methoxy-2-oxoethyl ester

4-Isoquinolinecarboxylic Acid, 2-(4-Ethoxyphenyl)-1,2-Dihydro-1-Oxo-, 2-Methoxy-2-Oxoethyl Ester: A Comprehensive Overview

The compound with CAS No. 1031961-10-0, known as 4-Isoquinolinecarboxylic acid, 2-(4-ethoxyphenyl)-1,2-dihydro-1-oxo-, 2-methoxy-2-oxoethyl ester, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the broader category of isoquinoline derivatives, which are known for their diverse biological activities and potential applications in drug discovery. The isoquinoline backbone serves as a versatile scaffold for the design of various bioactive molecules, making this compound a subject of interest for researchers worldwide.

Recent studies have highlighted the importance of isoquinoline derivatives in medicinal chemistry, particularly in the development of anti-inflammatory, anticancer, and antimicrobial agents. The 4-isochinolinecarboxylic acid moiety in this compound is a key structural feature that contributes to its unique pharmacological properties. Researchers have demonstrated that this moiety can interact with various biological targets, including enzymes and receptors, making it a promising candidate for therapeutic interventions.

The 2-(4-ethoxyphenyl) substituent in the molecule plays a crucial role in modulating its physicochemical properties. Ethoxy groups are known to enhance solubility and stability, which are critical factors for drug delivery. Additionally, the 2-methoxy-2-oxoethyl ester group introduces additional functionality, potentially improving the compound's bioavailability and metabolic stability. These structural features make the compound an attractive candidate for further preclinical studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a variety of methods. One notable approach involves the use of cross-coupling reactions, such as the Suzuki-Miyaura coupling, to assemble the isoquinoline core. This method not only enhances the purity of the product but also allows for fine-tuning of the substituents to optimize biological activity. The ability to synthesize this compound efficiently has significantly accelerated its exploration in various therapeutic areas.

In terms of biological activity, this compound has shown potent inhibitory effects against several enzymes implicated in inflammatory and degenerative diseases. For instance, studies have demonstrated its ability to inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. Furthermore, preliminary data suggest that this compound may exhibit selective cytotoxicity against cancer cells, making it a potential candidate for anticancer therapy.

The application of advanced computational techniques, such as molecular docking and dynamics simulations, has provided deeper insights into the binding modes of this compound with its target proteins. These studies have revealed that the isoquinoline backbone interacts favorably with hydrophobic pockets on protein surfaces, while the ethoxyphenyl and methoxyoxoethyl ester groups contribute to hydrogen bonding and electrostatic interactions. Such findings underscore the importance of rational drug design in optimizing molecular interactions for therapeutic efficacy.

Despite its promising properties, further research is required to fully elucidate the pharmacokinetics and toxicity profiles of this compound. Preclinical studies are currently underway to assess its absorption, distribution, metabolism, and excretion (ADME) properties. Understanding these parameters will be crucial for determining its suitability as a drug candidate and guiding further optimization efforts.

In conclusion, 4-isochinolinecarboxylic acid, 2-(4-ethoxyphenyl)-1,2-dihydro-1-oxo-, 2-methoxy-2-oxoethyl ester (CAS No. 1031961-10-0) represents a compelling example of how structural diversity can be leveraged to develop novel therapeutic agents. With its unique chemical structure and promising biological activities